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Compound of Interest

3,5-Dimethylmorpholine
Compound Name:
hydrochloride

cat. No.: B1315185

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data, experimental protocols, and
handling procedures for 3,5-Dimethylmorpholine hydrochloride. The information is compiled
from various Safety Data Sheets (SDS) to ensure a thorough understanding of the compound's

properties and associated hazards, facilitating its safe use in a research and development
environment.

Core Safety and Physical Data

Quantitative data regarding the physical, chemical, and toxicological properties of 3,5-
Dimethylmorpholine hydrochloride are summarized below. It is important to note that

specific values can vary slightly between suppliers, and some data points have not been fully
determined.

Physical and Chemical Properties
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Property Value Source
Angene Chemical,
Molecular Formula CeH14CINO
PubChem[1][2]
] Angene Chemical,
Molecular Weight 151.63 g/mol
PubChem[1][2]
CAS Number 154596-17-5 (rel-(3R,5S)) Angene Chemical[1]
Data not consistently available
Appearance ) ) N/A
(likely a solid)
Solubility Data not consistently available  N/A
Melting Point Data not consistently available ~ N/A
Boiling Point Data not consistently available ~ N/A

Toxicological Data

While specific LD50 (median lethal dose) data for 3,5-Dimethylmorpholine hydrochloride is

not widely available, the GHS classification indicates that it is harmful if swallowed. One

available SDS for the related compound, Morpholine Hydrochloride, provides an oral LD50 for

rats.
. Classificati
Test Species Route Value Source
on
4,580 mg/kg
Acute Oral (for Category 4 TCl
Toxicity Rat Oral Morpholine (Harmful if ]
i Chemicals[3]
(LD50) Hydrochloride  swallowed)
)
Acute Dermal  Data Not
o . N/A N/A N/A N/A
Toxicity Available
Acute
Data Not
Inhalation N/A N/A N/A N/A
o Available
Toxicity
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GHS Hazard Classification

The compound is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity, 3 H335: May cause respiratory
Single Exposure irritation

Source: Angene Chemical Safety Data Sheet[1]

Experimental Protocols for Toxicological
Assessment

The GHS classifications are based on data from toxicological studies. While the specific studies
for 3,5-Dimethylmorpholine hydrochloride are not publicly detailed, the methodologies likely
follow the internationally recognized OECD (Organisation for Economic Co-operation and
Development) Guidelines for the Testing of Chemicals. These standardized protocols are
designed to ensure the reliability and comparability of safety data.

Acute Oral Toxicity (Likely based on OECD Guidelines
420, 423, or 425)

The "Harmful if swallowed" classification suggests an LD50 value within a certain range. The
experimental protocol to determine this would likely be one of the following:

o Objective: To determine the median lethal dose (LD50) of a substance after a single oral
administration.

o Test Animals: Typically, a single sex of rodent (often female rats) is used.[4]
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e Procedure:

o Sighting Study: A preliminary study is conducted with a small number of animals to
determine the appropriate dose range.[4]

o Main Study:

» Fixed Dose Procedure (OECD 420): Animals are dosed at one of four fixed dose levels
(5, 50, 300, or 2000 mg/kg). The outcome (toxic signs or mortality) determines if a
higher or lower dose is tested in another group.[4]

» Acute Toxic Class Method (OECD 423): This method uses a stepwise procedure with a
small number of animals per step. The outcome of each step determines the next dose,
allowing for classification into a GHS category.

» Up-and-Down Procedure (OECD 425): Animals are dosed one at a time. If an animal
survives, the next animal receives a higher dose; if it dies, the next receives a lower
dose. This method allows for a more precise estimation of the LD50.[5][6]

o Administration: The substance is administered by gavage after a short period of fasting.[4]

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.[5] A gross necropsy is performed on all animals at the end of
the study.[5]

Acute Dermal Irritation/Corrosion (Likely based on
OECD Guideline 404)

» Objective: To assess the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.[3][7]

o Test Animal: The albino rabbit is the preferred species.[8][9]
e Procedure:

o A small area of the animal's skin is shaved.
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o Asingle dose (typically 0.5 g for a solid) of the test substance is applied to the skin under
a porous gauze patch.[8]

o The exposure period is typically 4 hours.[3][8]
o After exposure, the patch is removed, and the skin is cleaned.

o The skin is examined for signs of erythema (redness) and edema (swelling) at specific
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[3]

o The severity of the skin reactions is scored according to a standardized grading system.
Observations may continue for up to 14 days to assess the reversibility of the effects.[3]

Acute Eye Irritation/Corrosion (Likely based on OECD
Guideline 405)

» Objective: To determine the potential of a substance to cause irritation or corrosion to the
eye.[10]

o Test Animal: The albino rabbit is the recommended test animal.[11]
e Procedure:
o The test begins with a single animal.[11]

o Asingle dose of the substance is applied into the conjunctival sac of one eye. The other
eye remains untreated and serves as a control.[10][11]

o The eyes are examined at 1, 24, 48, and 72 hours after application.[11]
o The degree of eye irritation is scored based on the cornea, iris, and conjunctiva.[10][12]

o If severe damage is observed, the test is terminated. If not, up to two additional animals
may be used to confirm the results.[10][11]

o The use of topical anesthetics and systemic analgesics is recommended to minimize
animal distress.[2]
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Safety Handling and Emergency Procedures

Based on the precautionary statements found in the Safety Data Sheets, the following workflow
outlines the essential safety measures for handling 3,5-Dimethylmorpholine hydrochloride.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3,5-Dimethylmorpholine Hydrochloride.

Conclusion

3,5-Dimethylmorpholine hydrochloride is a chemical compound that requires careful
handling due to its potential to cause harm upon ingestion and irritation to the skin, eyes, and
respiratory system. Adherence to standard laboratory safety protocols, including the use of
appropriate personal protective equipment and proper storage, is essential. The toxicological
data, while not exhaustive for this specific compound, aligns with classifications that
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necessitate cautious handling. The experimental protocols for determining these hazards are
well-established through OECD guidelines, providing a framework for understanding the basis
of the safety recommendations. Researchers and drug development professionals should
always consult the most up-to-date Safety Data Sheet from their supplier before use and
ensure that all handling is performed in a controlled environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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